Cas no 42529-06-6 (1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI))

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) structure
42529-06-6 structure
Product Name:1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI)
CAS No:42529-06-6
MF:C15H11ClO7
MW:338.696644067764
CID:332746
PubChem ID:90472541
Update Time:2025-07-12

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI)
    • Quercetagetinidin chloride
    • QUERCETAGETINIDIN CHLORIDE WITH HPLC
    • 2-(3,4-dihydroxyphenyl)chromenylium-3,5,6,7-tetrol
    • QUERCETAGETINIDIN CHLORIDE(AS)
    • QUERCETAGETINIDIN CHLORIDE, HPLC
    • 3,3',4',5,6,7-hexahydroxy flavylium chloride
    • 6-Hydroxycyanidin
    • QUERCETAGETINIDIN
    • 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-1lambda4-chromen-1-ylium chloride
    • Quercetagetinidin chloride,hplc
    • 6-Hydroxycyanidin chloride
    • FS-7423
    • 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (1:1)
    • 42529-06-6
    • UNII-3X52YLJ8GX
    • 3X52YLJ8GX
    • CHEBI:28090
    • DTXCID80282706
    • Q4641543
    • 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-1-benzopyrylium
    • CHEMBL1277323
    • UNII-8JXK5TBK67
    • LMPK12010428
    • 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-
    • AKOS040734909
    • BDBM50347139
    • DB-229552
    • DTXSID30331612
    • 784079-49-8
    • 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxychromenium
    • SCHEMBL1095375
    • C08646
    • 8JXK5TBK67
    • Inchi： 1S/C15H10O7.ClH/c16-8-2-1-6(3-9(8)17)15-11(19)4-7-12(22-15)5-10(18)14(21)13(7)20;/h1-5H,(H5-,16,17,18,19,20,21);1H
    • InChI Key： YRCARMUWFNJTTH-UHFFFAOYSA-N
    • SMILES： [Cl-].[O+]1C(=C(C=C2C(=C(C(=CC=12)O)O)O)O)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 303.05000
  • Monoisotopic Mass: 303.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.864
  • Topological Polar Surface Area: 122A^2

Experimental Properties

  • PSA: 134.52000
  • LogP: 2.61450

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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